![molecular formula C21H23N3O4 B2903310 Ethyl 4-(3-{[4-(dimethylamino)phenyl]amino}-2,5-dioxopyrrolidin-1-yl)benzoate CAS No. 1009524-59-7](/img/structure/B2903310.png)
Ethyl 4-(3-{[4-(dimethylamino)phenyl]amino}-2,5-dioxopyrrolidin-1-yl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-(dimethylamino)benzoate, also known as Et-PABA, is a hydrophilic polymer that can also be used as a derivative of 4-aminobenzoate . It is primarily used as a photo-initiator with strong estrogenic activity, which finds application as an ultraviolet filter in sunscreens .
Molecular Structure Analysis
The molecular structure of Ethyl 4-(dimethylamino)benzoate is represented by the linear formula: (CH3)2NC6H4CO2C2H5 . The molecule has a molecular weight of 193.24 .Physical And Chemical Properties Analysis
Ethyl 4-(dimethylamino)benzoate has a melting point of 63-66 °C (lit.) . It is a hydrophilic polymer, which means it has an affinity for water .Scientific Research Applications
Photoinitiator in Dental Materials
Ethyl 4-dimethylaminobenzoate (Et-PABA) is commonly used as a co-initiator with camphorquinone (CQ) to form self-adhesive composites. These composites are essential in the fabrication of photosensitizers within dental materials, aiding in the polymerization process under light exposure .
Cell Encapsulation Applications
In medical research, Et-PABA serves as a photoinitiator for cell encapsulation applications. This process is crucial for creating protective capsules around cells, which can be used for various therapeutic purposes .
UV-Curing Coatings and Inks
Et-PABA finds its application in UV-curing coatings and inks . It initiates photopolymerization of unsaturated prepolymers, which is a vital process for creating durable and quick-drying coatings and inks .
Organic Synthesis
This compound is also useful for organic synthesis . It plays a role in the synthesis of complex organic compounds by initiating various chemical reactions under specific conditions .
Active Pharmaceutical Ingredient Intermediate
Et-PABA acts as an intermediate in the production of active pharmaceutical ingredients (APIs). This role is critical in the pharmaceutical industry for developing and manufacturing effective medicinal products .
Safety And Hazards
properties
IUPAC Name |
ethyl 4-[3-[4-(dimethylamino)anilino]-2,5-dioxopyrrolidin-1-yl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4/c1-4-28-21(27)14-5-9-17(10-6-14)24-19(25)13-18(20(24)26)22-15-7-11-16(12-8-15)23(2)3/h5-12,18,22H,4,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLFYKASLGYRDGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)NC3=CC=C(C=C3)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(3-{[4-(dimethylamino)phenyl]amino}-2,5-dioxopyrrolidin-1-yl)benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.